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Compound of Interest

Compound Name: Decylurea

Cat. No.: B15151109

A comprehensive understanding of the safety profile and handling requirements is paramount
for researchers, scientists, and drug development professionals working with any chemical
compound. This technical guide provides a detailed overview of the available safety data and
recommended handling precautions for Decylurea. It is important to note that "Decylurea” is
not a standardized chemical name, which can lead to ambiguity. The information presented
here is based on the most closely related and structurally similar compound for which
comprehensive safety data is available: N-Dodecylurea (CAS No. 2158-09-0). Professionals
should verify the specific identity and CAS number of their compound before implementing
these safety protocols.

Hazard Identification and Classification

N-Dodecylurea is not classified as a hazardous substance according to the Globally
Harmonised System of Classification and Labelling of Chemicals (GHS). However, as with any
chemical substance, it should be handled with care, and appropriate safety measures should
be in place to minimize exposure.

Summary of GHS Classification:

Hazard Class Hazard Category

Not Classified Not Applicable
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Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for safe handling
and storage.

Property Value

CAS Number 2158-09-0

Molecular Formula C13H28N20

Molecular Weight 228.38 g/mol

Appearance White to off-white powder

Melting Point 98-102 °C

Boiling Point No data available

Solubility Insoluble in water. Soluble in organic solvents.

Handling and Storage Precautions

Proper handling and storage are essential to ensure the safety of laboratory personnel and the
integrity of the compound.

Handling:

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety glasses with side shields, and a laboratory coat.

» Avoid breathing dust. Use in a well-ventilated area or with local exhaust ventilation.

» Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.
e Wash hands thoroughly after handling.

Storage:

» Store in a tightly closed container in a dry and well-ventilated place.
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» Keep away from incompatible materials such as strong oxidizing agents.

First-Aid Measures

In the event of exposure, the following first-aid measures should be taken:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Get medical attention if symptoms occur.

o After Skin Contact: Wash off with soap and plenty of water. Get medical attention if irritation
develops and persists.

» After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

o After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards Arising from the Chemical: Not flammable or combustible. Hazardous
decomposition products formed under fire conditions include carbon oxides and nitrogen
oxides.

o Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus for
firefighting if necessary.

Experimental Workflow for Safety Assessment

The following diagram outlines a general experimental workflow that can be adapted for the
safety assessment of a substituted urea compound like Decylurea.
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In Vitro Studies In Vivo Studies (if necessary)

Genotoxicity Assay | If genotoxic or further data needed
(e.g., Ames Test, Micronucleus Test) |

If cytotoxic Acute Oral Toxicity

(e.g., OECD 420, 423, or 425)

Initial Screening

Cytotoxicity Assay
(e.g., MTT, LDH)
Skin Irritation/Corrosion Assay | If irritating . L
(e.g., EpiDerm™, EpiSkin™) | »| Dermal Toxicity Study
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Decylurea

Interaction

Cell Membrane

Receptor Binding
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Downstream Signaling Cascade
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Kinase Activation
(e.g., MAPK, PI3K/Akt)

:

Transcription Factor Activation
(e.g., NFxB, AP-1)

:

Altered Gene Expression

Cellular Response
(e.g., Apoptosis, Inflammation)
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» To cite this document: BenchChem. [Navigating the Safety Landscape of Decylurea: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15151109#safety-data-sheet-and-handling-
precautions-for-decylurea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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